Cas no 68171-55-1 (2-methyl-3-(2-methylpropoxy)pyrazine)

2-methyl-3-(2-methylpropoxy)pyrazine structure
68171-55-1 structure
Product Name:2-methyl-3-(2-methylpropoxy)pyrazine
CAS No:68171-55-1
MF:C9H14N2O
MW:166.220262050629
CID:969352
PubChem ID:109684
Update Time:2025-04-19

2-methyl-3-(2-methylpropoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-(2-methylpropoxy)pyrazine
    • 2-Isobutoxy-3-methylpyrazine
    • Pyrazine, 2-methyl-3-(2-methylpropoxy)-
    • DTXSID5071208
    • 0U0AW68EE6
    • EINECS 269-031-7
    • UNII-0U0AW68EE6
    • NS00036461
    • 68171-55-1
    • IFMWCMUHPVMQDW-UHFFFAOYSA-N
    • Inchi: 1S/C9H14N2O/c1-7(2)6-12-9-8(3)10-4-5-11-9/h4-5,7H,6H2,1-3H3
    • InChI Key: IFMWCMUHPVMQDW-UHFFFAOYSA-N
    • SMILES: O(C1C(C)=NC=CN=1)CC(C)C

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
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